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Introduction

The indoline sulfonamide scaffold is a privileged structure in medicinal chemistry, forming the
core of numerous compounds under investigation for a wide range of therapeutic applications,
including as antibacterial and anticancer agents.[1][2] As research and development in this
area accelerates, a thorough understanding of the potential hazards associated with these
molecules is paramount for ensuring the safety of laboratory personnel and for meeting
regulatory requirements. This technical guide provides an in-depth exploration of the safety
data sheet (SDS) and hazard classification for the indoline sulfonamide class of compounds,
offering a framework for researchers and drug development professionals to build robust safety
protocols.

This guide is structured to provide both a comprehensive overview and practical, actionable
information. We will first deconstruct the 16-section SDS, providing a detailed explanation of
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the required information with specific considerations for indoline sulfonamides. Subsequently,
we will delve into the principles of hazard classification under the Globally Harmonized System
(GHS), and finally, present key experimental protocols for determining the toxicological
properties of these compounds.

The Safety Data Sheet (SDS): A Comprehensive
Overview

The Safety Data Sheet is the cornerstone of chemical safety in the workplace. Mandated by the
Occupational Safety and Health Administration (OSHA) under its Hazard Communication
Standard (HCS), the SDS provides a standardized 16-section format for communicating the
hazards of a chemical and outlining safe handling procedures.[3][4][5][6][7]

The following is a detailed breakdown of each section of the SDS, with specific guidance on the
information pertinent to a representative indoline sulfonamide.

Section 1: Identification

This section provides the fundamental identification of the substance and the supplier.[4]

Product Identifier: "Indoline Sulfonamides"” (as a chemical class) or the specific name of the
compound (e.g., "2,3-dihydro-1H-indole-5-sulfonamide").

o Other Means of Identification: Any common synonyms or internal company identifiers.

 Recommended Use and Restrictions on Use: Primarily for research and development
purposes. Not for human or veterinary use unless specified.

o Supplier's Details: Name, address, and phone number of the manufacturer or supplier.

e Emergency Phone Number: A 24-hour emergency contact number.

Section 2: Hazard(s) Identification

This critical section outlines the hazards of the chemical and the appropriate warning
information.[4] The classification presented here is a representative profile for the indoline
sulfonamide class, based on the known hazards of the constituent functional groups. For a
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specific indoline sulfonamide, this section must be populated with data from experimental
testing or reliable literature sources. A PubChem entry for 2,3-dihydro-1H-indole-5-sulfonamide,
for instance, indicates it causes skin and serious eye irritation, and may cause respiratory
irritation.[8]

e GHS Classification:

o Health Hazards:

» Acute Toxicity, Oral (Category 4) - Harmful if swallowed.

» Skin Irritation (Category 2) - Causes skin irritation.[8]

» Eye Irritation (Category 2A) - Causes serious eye irritation.[8]

» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System -
May cause respiratory irritation.[8]

e GHS Label Elements:

o Pictograms:

s Exclamation Mark

o Signal Word: Warning

o Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[3]

o Precautionary Statements:

s Prevention: P261, P264, P270, P271, P280
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» Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330,
P332+P313, P337+P313, P362

= Storage: P403+P233, P405

» Disposal: P501

» Hazards Not Otherwise Classified (HNOC): None identified.

Section 3: Composition/information on Ingredients

This section identifies the chemical ingredients of the product.[4]

Substance/Mixture: Substance

o Chemical Name: Indoline Sulfonamide (or specific name)
e Common Name and Synonyms: As applicable

e CAS Number and Other Unique Identifiers: Chemical Abstracts Service (CAS) number for
the specific compound.

» Impurities and Stabilizing Additives: Any known impurities or additives that contribute to the
hazard classification.

Section 4: First-Aid Measures

This section provides instructions for immediate medical care.
e Description of First-Aid Measures:

o Inhalation: Move person to fresh air. If breathing is difficult, give oxygen. Get medical
attention.[9][10]

o Skin Contact: Immediately wash skin with soap and plenty of water.[9][10] Remove
contaminated clothing. Seek medical advice if irritation persists.[11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[12] Check for and remove any contact
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lenses.[12] Continue rinsing.[11] Get medical attention if irritation persists.[10][11]

o Ingestion: Do NOT induce vomiting.[9] Never give anything by mouth to an unconscious
person.[9][12] Rinse mouth with water.[9][12] Call a physician or poison control center
immediately.

e Most Important Symptoms and Effects, Both Acute and Delayed: May cause skin, eye, and
respiratory tract irritation. Harmful if swallowed.

« Indication of Any Immediate Medical Attention and Special Treatment Needed: Treat
symptomatically.

Section 5: Fire-Fighting Measures

This section provides recommendations for fighting a fire involving the chemical.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10][11]

o Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions,
including carbon oxides, nitrogen oxides, and sulfur oxides.[11][12]

o Special Protective Equipment and Precautions for Fire-Fighters: Wear self-contained
breathing apparatus and full protective gear.[11][12]

Section 6: Accidental Release Measures

This section provides recommendations for responding to spills, leaks, or releases.

e Personal Precautions, Protective Equipment, and Emergency Procedures: Use personal
protective equipment.[11] Avoid breathing vapors, mist, or gas.[11] Ensure adequate
ventilation.[11] Evacuate personnel to safe areas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.[11]

» Methods and Materials for Containment and Cleaning Up: Absorb with inert material (e.g.,
sand, earth, vermiculite) and place in a suitable container for disposal.[11]
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Section 7: Handling and Storage

This section provides guidance on safe handling practices and storage conditions.

e Precautions for Safe Handling: Avoid contact with skin and eyes.[13] Avoid inhalation of
vapor or mist.[9] Use only in a well-ventilated area. Handle under an inert atmosphere for
sensitive compounds.

» Conditions for Safe Storage, Including Any Incompatibilities: Keep container tightly closed in
a dry and well-ventilated place.[9][13] Store in a cool place.[9] Incompatible with strong
oxidizing agents.[11]

Section 8: Exposure Controls/Personal Protection

This section provides information on exposure limits, engineering controls, and personal
protective equipment (PPE).

e Control Parameters:

o Occupational Exposure Limits: No specific occupational exposure limits have been
established for this class of compounds.

o Appropriate Engineering Controls: Use of a chemical fume hood is recommended. Eyewash
stations and safety showers should be available.

« Individual Protection Measures (PPE):
o Eye/Face Protection: Wear chemical safety goggles.[10]
o Skin Protection: Wear appropriate chemical-resistant gloves and a lab coat.[10][12]

o Respiratory Protection: If the fume hood is not available or ventilation is inadequate, use a
NIOSH-approved respirator with an appropriate cartridge.[10]

Section 9: Physical and Chemical Properties

This section identifies physical and chemical properties associated with the substance.

o Appearance: Solid or oil (will vary by specific compound)
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e Odor: No data available

e pH: No data available

e Melting Point/Freezing Point: Varies by compound

e Initial Boiling Point and Boiling Range: Varies by compound
e Flash Point: No data available

o Evaporation Rate: No data available

o Flammability (solid, gas): No data available

o Upper/Lower Flammability or Explosive Limits: No data available
» Vapor Pressure: No data available

e Vapor Density: No data available

o Relative Density: No data available

o Solubility: Varies by compound

 Partition Coefficient: n-octanol/water: No data available

» Auto-ignition Temperature: No data available

o Decomposition Temperature: No data available

 Viscosity: No data available

Section 10: Stability and Reactivity

This section describes the reactivity hazards of the chemical and the chemical stability
information.[3]

o Reactivity: No data available
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e Chemical Stability: Stable under recommended storage conditions.[10][11]
o Possibility of Hazardous Reactions: No data available

» Conditions to Avoid: Incompatible materials, heat, and moisture.

e Incompatible Materials: Strong oxidizing agents.[11]

e Hazardous Decomposition Products: Under fire conditions: carbon oxides, nitrogen oxides,
sulfur oxides.[11]

Section 11: Toxicological Information

This section provides a comprehensive overview of the toxicological effects of the substance.
 Information on Toxicological Effects:

o Acute Toxicity: Based on the general toxicity of sulfonamides, oral LD50 is expected to be
in the range of 300-2000 mg/kg (Category 4).

o Skin Corrosion/Irritation: Expected to be a skin irritant (Category 2).[8]
o Serious Eye Damage/Irritation: Expected to cause serious eye irritation (Category 2A).[8]
o Respiratory or Skin Sensitization: No data available.

o Germ Cell Mutagenicity: No data available. An Ames test would be required to assess this
endpoint.

o Carcinogenicity: No data available.
o Reproductive Toxicity: No data available.

o Specific Target Organ Toxicity — Single Exposure: May cause respiratory tract irritation
(Category 3).[8]

o Specific Target Organ Toxicity — Repeated Exposure: No data available.

o Aspiration Hazard: No data available.

© 2026 BenchChem. All rights reserved. 8/22 Tech Support


https://www.lobachemie.com/lab-chemical-msds/MSDS-indoline-CASNO-496-15-D164P-EN.aspx
https://www.chemicalbull.com/images/product/MSDS-indoline.pdf
https://www.chemicalbull.com/images/product/MSDS-indoline.pdf
https://www.chemicalbull.com/images/product/MSDS-indoline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Indoline-5-sulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/Indoline-5-sulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/Indoline-5-sulfonamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618107?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Sections 12-15

Sections 12 through 15 are required to be present on the SDS but are not enforced by OSHA
as they fall under the jurisdiction of other agencies.[3] They cover ecological information,
disposal considerations, transport information, and regulatory information.

e Section 12: Ecological Information (non-mandatory)
e Section 13: Disposal Considerations (non-mandatory)
e Section 14: Transport Information (non-mandatory)

e Section 15: Regulatory Information (non-mandatory)

Section 16: Other Information

This section provides any other information relevant to the safe handling of the chemical.
o Date of Preparation or Last Revision: [Date]

» Disclaimer: The information provided in this Safety Data Sheet is correct to the best of our
knowledge, information, and belief at the date of its publication.

Hazard Classification of Indoline Sulfonamides

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) is an
internationally agreed-upon standard managed by the United Nations.[14] It is designed to
replace the various classification and labeling standards used in different countries with a
single, consistent system. The GHS uses a set of criteria to classify chemicals based on their
physical, health, and environmental hazards.[14][15][16]

GHS Hazard Classes and Categories

The GHS framework is built upon three main hazard classes:

e Physical Hazards: These relate to the physical or chemical properties of the substance, such
as flammability, reactivity, or corrosivity to metals.[15][17]
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o Health Hazards: These pertain to the ability of the substance to cause adverse health
effects, such as toxicity, irritation, or carcinogenicity.[15][17]

e Environmental Hazards: These concern the potential of the substance to harm the
environment, such as aquatic toxicity.[17]

Within each hazard class, there are multiple hazard categories, which are assigned a number
(1, 2, 3, or 4), with Category 1 representing the most severe hazard.[17]

The following diagram illustrates the workflow for hazard classification of a new chemical entity
like an indoline sulfonamide:
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Data Gathering & Evaluation
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Caption: GHS Hazard Classification Workflow for a New Chemical Entity.
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Experimental Protocols for Hazard Determination

For novel indoline sulfonamides where toxicological data is not available, experimental studies
are necessary to determine their hazard profile. The Organisation for Economic Co-operation
and Development (OECD) provides a set of internationally recognized guidelines for the testing
of chemicals.[18][19][20] Adherence to these guidelines ensures the generation of high-quality,
reproducible data that can be used for regulatory submissions.

The following are summaries of key OECD test guidelines relevant to the health hazards
identified for indoline sulfonamides.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)

This method is used to determine the acute oral toxicity of a substance and allows for its
classification into one of the GHS categories.[21][22] It is a stepwise procedure with the use of
a limited number of animals.[23][24]

Principle: A small group of animals (typically rats, and usually females as they are often more
sensitive) is dosed at one of the defined starting dose levels (5, 50, 300, or 2000 mg/kg body
weight).[23][25] The outcome of the first group determines the dosing for the subsequent group
of animals. The test is concluded when a clear outcome is observed, allowing for the
classification of the substance.[25]

Step-by-Step Methodology:

Animal Selection and Preparation: Healthy, young adult rats of a single sex (preferably
female) are acclimatized to the laboratory conditions.

o Dose Administration: The test substance, formulated in an appropriate vehicle, is
administered orally to the animals.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.[24]

» Necropsy: At the end of the observation period, all surviving animals are euthanized and
subjected to a gross necropsy.

© 2026 BenchChem. All rights reserved. 12 /22 Tech Support


https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://search.library.brandeis.edu/discovery/fulldisplay?vid=01BRAND_INST%3ABRAND&docid=alma9923131116801921&context=L
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://yeswelab.fr/en/product/oecd-423-test-for-acute-oral-toxicity/
https://www.academia.edu/3780435/OECD_GUIDELINE_FOR_TESTING_OF_CHEMICALS_Acute_Oral_Toxicity_Acute_Toxic_Class_Method
https://www.scribd.com/document/844725628/424
https://www.academia.edu/3780435/OECD_GUIDELINE_FOR_TESTING_OF_CHEMICALS_Acute_Oral_Toxicity_Acute_Toxic_Class_Method
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/3341-410-acute-oral-toxicity-test-oecd-423-2001-epa-oppts-870-1100-2002-directive-92-69-eec-july-31-1992-paragraph-b-1
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/3341-410-acute-oral-toxicity-test-oecd-423-2001-epa-oppts-870-1100-2002-directive-92-69-eec-july-31-1992-paragraph-b-1
https://www.scribd.com/document/844725628/424
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618107?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Data Analysis and Classification: The number of animals that die within a defined period is
used to classify the substance according to the GHS categories.

Start with 3 Female Rats

Administer 300 mg/kg Dose
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Caption: Simplified Workflow for OECD 423 Acute Toxic Class Method.

Acute Dermal Irritation/Corrosion (OECD 404)

This test guideline describes a procedure for the assessment of the potential of a substance to
cause skin irritation or corrosion.[26][27][28]

Principle: The test substance is applied in a single dose to a small area of the skin of an
experimental animal (typically an albino rabbit).[26][29] The treated area is observed for signs
of erythema (redness) and edema (swelling) at specified intervals.[30]

Step-by-Step Methodology:

Animal Selection and Preparation: A healthy young adult albino rabbit is selected. The fur on
the back of the animal is clipped.

e Test Substance Application: A small amount of the test substance (0.5 g for solids or 0.5 mL
for liquids) is applied to a small patch of skin (approximately 6 cm?).[26] The patch is then
covered with a gauze dressing.

o Exposure and Observation: The dressing is removed after a 4-hour exposure period.[26] The
skin is observed for erythema and edema at 1, 24, 48, and 72 hours after patch removal.[30]
The observation period may be extended up to 14 days to assess the reversibility of the
effects.[26][27]

e Scoring and Classification: The severity of the skin reactions is scored according to a
standardized scale. The mean scores for erythema and edema are used to classify the
substance as an irritant or non-irritant.

Bacterial Reverse Mutation Test (Ames Test; OECD 471)

The Ames test is a widely used method for assessing the mutagenic potential of a chemical.
[31][32][33][34]

Principle: The test uses several strains of the bacterium Salmonella typhimurium that carry
mutations in the genes involved in histidine synthesis.[32][34] These strains are auxotrophic for
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histidine, meaning they cannot grow in a histidine-free medium. The test substance is
incubated with the bacteria, and if it is a mutagen, it will cause reverse mutations that restore
the ability of the bacteria to synthesize histidine, allowing them to grow on a histidine-free
medium.[35]

Step-by-Step Methodology:

o Strain Selection: At least five different strains of S. typhimurium are recommended to detect
different types of mutations.[33]

o Metabolic Activation: The test is performed both with and without the addition of a
mammalian metabolic activation system (S9 fraction from rat liver), as some chemicals only
become mutagenic after being metabolized.[31][35]

o Exposure: The bacterial strains are exposed to various concentrations of the test substance
in the presence or absence of the S9 mix.[33]

e Plating and Incubation: The treated bacteria are plated on a minimal agar medium that lacks
histidine. The plates are incubated for 48-72 hours.[32]

e Scoring and Interpretation: The number of revertant colonies on the test plates is compared
to the number of spontaneous revertant colonies on the negative control plates. A significant,
dose-dependent increase in the number of revertant colonies indicates that the substance is
mutagenic.
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Caption: General Workflow for the Ames Bacterial Reverse Mutation Test.
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Conclusion

A comprehensive understanding and proactive management of the potential hazards
associated with indoline sulfonamides are essential for the responsible advancement of
research and development in this promising field. This technical guide has provided a
framework for constructing and interpreting Safety Data Sheets, a systematic approach to
hazard classification under the GHS, and an overview of key experimental protocols for
toxicological assessment. By integrating these principles into their laboratory practices,
researchers and drug development professionals can ensure a safe working environment and
meet their regulatory obligations, ultimately fostering a culture of safety and scientific
excellence.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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